molecular formula C12H17N3O2 B8729009 2-(azetidin-3-yloxy)-3-(tetrahydro-2H-pyran-4-yl)pyrazine

2-(azetidin-3-yloxy)-3-(tetrahydro-2H-pyran-4-yl)pyrazine

Cat. No.: B8729009
M. Wt: 235.28 g/mol
InChI Key: FEAUQXGPAHGVDJ-UHFFFAOYSA-N
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Description

2-(azetidin-3-yloxy)-3-(tetrahydro-2H-pyran-4-yl)pyrazine is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17N3O2

Molecular Weight

235.28 g/mol

IUPAC Name

2-(azetidin-3-yloxy)-3-(oxan-4-yl)pyrazine

InChI

InChI=1S/C12H17N3O2/c1-5-16-6-2-9(1)11-12(15-4-3-14-11)17-10-7-13-8-10/h3-4,9-10,13H,1-2,5-8H2

InChI Key

FEAUQXGPAHGVDJ-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1C2=NC=CN=C2OC3CNC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a N2 purged round bottom flask was added benzyl 3-(3-(3,6-dihydro-2H-pyran-4-yl)pyrazin-2-yloxy)azetidine-1-carboxylate (see PREPARATION P28.2; 490 mg, 1.334 mmol), pearlman's catalyst (37.5 mg, 0.267 mmol) and EtOH (10 mL). A balloon of H2 was placed atop the round bottom flask. After 20 hours, the reaction was filtered through CELITE® and the cake was washed with EtOAc. The filtrate was concentrated in vacuo to give 2-(azetidin-3-yloxy)-3-(tetrahydro-2H-pyran-4-yl)pyrazine (240 mg, 1.020 mmol, 76% yield), as a tan residue. MS (ESI) m/z 236.1 (MH+).
Name
benzyl 3-(3-(3,6-dihydro-2H-pyran-4-yl)pyrazin-2-yloxy)azetidine-1-carboxylate
Quantity
490 mg
Type
reactant
Reaction Step One
Quantity
37.5 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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